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Compound of Interest

Compound Name: UniPR500

Cat. No.: B15578260

For Research Use Only. Not for use in diagnostic procedures.

Introduction

UniPR500 is a selective, small-molecule antagonist of the Ephrin (Eph) receptor family,
specifically targeting the EphA5-ephrin-A5 interaction.[1][2] Eph receptors and their ephrin
ligands are key regulators of bidirectional signaling pathways that control a wide array of
physiological processes, including cell-cell communication essential for glucose homeostasis.
[1][2] In pancreatic B-cells, EphA forward signaling acts as an inhibitor of insulin release,
whereas ephrin-A reverse signaling stimulates it.[1] UniPR500, by acting as a protein-protein
interaction (PPI) inhibitor, blocks both forward and reverse signaling, leading to an
enhancement of Glucose-Stimulated Insulin Secretion (GSIS).[1][3] These characteristics make
UniPR500 a valuable tool for research in diabetes and metabolic diseases.[2]

This document provides a detailed protocol for the preparation, storage, and handling of
UniPR500 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Data Presentation

A summary of the key quantitative data for UniPR500 is provided below.
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Property Value Reference

(8)-3-((R)-4-
((5R,8R,9S,10S,13R,14S,17R)
-3-(Hydroxyimino)-10,13-

IUPAC Name dimethylhexadecahydro-1H- [1]
cyclopenta[a]phenanthren-17-
yl)pentanamido)-4-(1H-indol-3-

yl)butanoic acid

Molecular Formula C36Hs51N304 [1]
Molecular Weight 589.82 g/mol [1]
CAS Number 2085767-98-0 [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]

Signaling Pathway

The diagram below illustrates the mechanism of action for UniPR500 within the Eph/ephrin
signaling pathway in pancreatic (3-cells.
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Caption: UniPR500 inhibits the EphA-ephrin-A interaction, blocking bidirectional signaling.

Experimental Protocols

Materials and Equipment
e UniPR500 (solid powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials with screw caps

e Analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM UniPR500 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different concentrations or volumes.

» Pre-use Preparation: Before opening the vial, allow the UniPR500 powder to equilibrate to
room temperature for at least 60 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Accurately weigh out 5.90 mg of UniPR500 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube or vial.

o Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular
Weight ( g/mol)

o Mass =10 mmol/L x 0.001 L x 589.82 g/mol = 5.8982 mg = 5.90 mg

e Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the UniPR500 powder.
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e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming (to 37°C) and sonication can be used to aid dissolution if necessary, but
avoid excessive heat. Visually inspect the solution against a light source to ensure no
particulates are present.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 20-100 pL) in sterile
microcentrifuge tubes.

e Labeling: Clearly label all aliquots with the compound name (UniPR500), concentration (10
mM in DMSO), and the date of preparation.

Experimental Workflow

The following diagram outlines the key steps for preparing the UniPR500 stock solution.
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Caption: Workflow for preparing a 10 mM UniPR500 stock solution in DMSO.
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Storage and Stability

Proper storage is critical to maintain the activity of UniPR500.

e Solid Compound: Store the solid powder in a tightly sealed container, protected from light, in
a dry environment. For short-term storage (days to weeks), 0-4°C is suitable.[4] For long-
term storage (months to years), -20°C is recommended.[4] The shelf life is greater than 3
years if stored correctly.[4]

e Stock Solution: Store the DMSO stock solution aliquots tightly sealed and protected from
light at -20°C for long-term storage (months).[4] For short-term storage (days to weeks), 0-
4°C can be used.[4] It is generally recommended that stock solutions are usable for up to
one month when stored at -20°C. To minimize degradation, avoid repeated freeze-thaw
cycles.

Safety Precautions
e UniPR500 is a bioactive molecule. Handle with care, using appropriate PPE.

e DMSO is a powerful solvent that can penetrate the skin and may carry dissolved substances
with it. Always wear gloves and work in a well-ventilated area.

e Consult the Safety Data Sheet (SDS) for both UniPR500 and DMSO for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of UniPR500 Stock
Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578260#how-to-prepare-unipr500-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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